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Compound of Interest

Compound Name: Hydroxy-PEG4-methyl acetate

Cat. No.: B3154197 Get Quote

An In-depth Technical Guide to Hydroxy-PEG4-
methyl acetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, chemical properties,

and applications of Hydroxy-PEG4-methyl acetate, a heterobifunctional polyethylene glycol

(PEG) derivative crucial in modern drug development and biomedical research.

Chemical Structure and Identification
Hydroxy-PEG4-methyl acetate, systematically named 2-(2-(2-(2-

hydroxyethoxy)ethoxy)ethoxy)ethyl acetate, is a valuable linker molecule. Its structure

comprises a terminal hydroxyl group for further functionalization, a tetra-ethylene glycol (PEG4)

spacer that imparts hydrophilicity, and a methyl acetate group at the other terminus.

Structure:

Key Identifiers:

CAS Number: 77303-64-1

Molecular Formula: C₁₁H₂₂O₇
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Molecular Weight: 266.29 g/mol

SMILES: OCCOCCOCCOCCOCC(OC)=O

Physicochemical and Calculated Properties
A summary of the key physicochemical and calculated properties of Hydroxy-PEG4-methyl
acetate is presented in the table below. It is important to note that experimental data for some

physical properties of this specific molecule are not readily available in the literature. In such

cases, data for closely related compounds are provided for reference and are clearly indicated.

Property Value Source

Molecular Weight 266.29 g/mol

Appearance Colorless to light yellow liquid

Purity ≥97%

Density
1.107 g/cm³ (for Hydroxy-

PEG4-C2-methyl ester)

Boiling Point
285.4 °C at 760 mmHg (for

mPEG4-alcohol)

Melting Point -39 °C (for mPEG4-alcohol)

Topological Polar Surface Area

(TPSA)
83.45 Å²

LogP (calculated) -0.7819

Hydrogen Bond Acceptors 7

Hydrogen Bond Donors 1

Rotatable Bonds 13

Experimental Data and Protocols
Spectroscopic Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b3154197?utm_src=pdf-body
https://www.benchchem.com/product/b3154197?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3154197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum provides confirmation of the chemical structure of Hydroxy-PEG4-
methyl acetate. A representative spectrum for the compound with CAS number 77303-64-1 is

available. The spectrum is characterized by distinct peaks corresponding to the protons in the

ethylene glycol repeat units, the terminal hydroxyl group, and the methyl acetate group.

Synthesis Protocol
A specific, detailed experimental protocol for the synthesis of

To cite this document: BenchChem. [Hydroxy-PEG4-methyl acetate structure and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3154197#hydroxy-peg4-methyl-acetate-structure-
and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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